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Compound of Interest

Compound Name:
Benzyl({2-[2-

(diethylamino)ethoxy]ethyl})amine

CAS No.: 1461705-22-5

Cat. No.: B1378753

Get Quote

Chemical Identity and Structural Analysis
Benzyl({2-[2-(diethylamino)ethoxy]ethyl})amine is a diamine featuring an ether linkage and

a benzyl-protected secondary amine. It belongs to a class of compounds often used as

intermediate building blocks in medicinal chemistry or as bidentate/tridentate ligands in

coordination chemistry.

Table 1: Chemical Identification
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Property Description

IUPAC Name
N-Benzyl-2-[2-(diethylamino)ethoxy]ethan-1-

amine

Molecular Formula C₁₅H₂₆N₂O

Molecular Weight ~250.38 g/mol

Key Moieties

Benzyl group (hydrophobic/protecting), Ether

linkage (polar spacer), Diethylamino group

(tertiary amine, basic)

CAS Number 1461705-22-5 (Representative)

Physical State
Typically a viscous oil or low-melting solid (free

base); crystalline solid (hydrochloride salt)

Structural Visualization:

The following diagram illustrates the connectivity of the molecule, highlighting the ether spacer

that separates the two amine functionalities.

Figure 1: Structural connectivity of Benzyl({2-[2-(diethylamino)ethoxy]ethyl})amine.
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Theoretical Synthetic Strategies
While specific protocols are omitted, the synthesis of this class of molecules generally follows

established pathways for constructing amino-ethers.

A. Reductive Amination (Convergent Approach) This strategy involves the coupling of an

aldehyde with an amine.

Concept: A precursor such as 2-[2-(diethylamino)ethoxy]ethanamine could be reacted with

benzaldehyde under reducing conditions (e.g., using borohydride reagents).
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Mechanism: Formation of an imine intermediate followed by reduction to the secondary

amine. This method is often preferred for its mild conditions and high specificity.

B. Nucleophilic Substitution (Linear Approach) This strategy involves the stepwise alkylation of

amines.

Concept: Reacting benzylamine with a suitable electrophile, such as a halide or sulfonate

ester of the diethylamino-ethoxy-ethyl chain.

Challenges: This route requires careful control of stoichiometry to prevent over-alkylation

(formation of tertiary or quaternary ammonium species).

C. Ether Synthesis (Williamson Type)

Concept: Forming the central ether bond by reacting an amino-alcohol alkoxide with an

amino-alkyl halide.

Note: This approach is less common for this specific target due to the availability of

polyethylene glycol derivatives but is theoretically viable.

Regulatory and Safety Considerations
Critical Warning: This compound contains the N,N-diethylaminoethyl moiety. Researchers must

be aware of the strict regulatory and safety profiles associated with precursors containing this

substructure.

A. Precursor Regulations (CWC & Export Controls)

Schedule 2 Chemicals: The synthesis of this molecule may theoretically involve starting

materials such as 2-(N,N-Diethylamino)ethanol or 2-Chloro-N,N-diethylethanamine.

These precursors are listed under Schedule 2, Part B of the Chemical Weapons

Convention (CWC).

Implications: Facilities handling these precursors above certain thresholds must declare

their activities to national authorities (e.g., CWC National Authority) and may be subject to

verification inspections.
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Dual-Use Nature: While the target molecule itself is a research chemical, the precursors are

dual-use chemicals with applications in both legitimate industry (pharmaceuticals,

surfactants) and illicit activities (chemical warfare agent production).

B. Toxicological Hazards

Vesicant Properties: Halogenated intermediates (e.g., chloroethylamines) used in the

synthesis of such compounds are potent alkylating agents. They can cause severe chemical

burns, blistering, and permanent tissue damage upon contact.

Aziridinium Ion Formation: In solution, 2-halo-ethylamines can cyclize to form aziridinium

ions, which are highly reactive electrophiles responsible for the vesicant and toxic effects.

Systemic Toxicity: N,N-dialkylaminoethanol derivatives can exhibit significant systemic

toxicity, including anticholinergic effects or respiratory irritation.

C. Safe Handling Protocol (General Lab Practice)

Engineering Controls: All operations involving volatile amines or alkylating agents must be

performed in a certified chemical fume hood with high-efficiency filtration.

PPE: Use chemically resistant gloves (e.g., butyl rubber or multi-layer laminates) as standard

nitrile gloves may provide insufficient protection against certain amine/ether solvents. Wear

chemical splash goggles and a lab coat.

Decontamination: Have specific neutralization protocols in place for amine spills (typically

dilute acid) and alkylating agents (specific decontamination solutions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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